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Compound of Interest

Compound Name: ML289

Cat. No.: B611755

Researchers and drug development professionals must exercise caution when handling
ML289, a selective mGlu3 negative allosteric modulator, as specific safety and toxicological
data are not publicly available. While a comprehensive Safety Data Sheet (SDS) for ML289 is
not readily found in public databases, this guide provides essential, immediate safety and
logistical information based on general best practices for handling research chemicals of
unknown toxicity.

Personal Protective Equipment (PPE)

Due to the absence of specific toxicological data for ML289, a conservative approach to
personal protection is paramount. The following PPE is recommended to minimize exposure
during handling:

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

) Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

Body Protection Alab coat or chemical-resistant apron.

A NIOSH-approved respirator is advised,
) ) especially when handling the solid form or
Respiratory Protection _ _ _ _
creating solutions, to prevent inhalation of dust

or aerosols.
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Operational and Disposal Plans

Adherence to strict operational and disposal protocols is crucial to ensure a safe laboratory

environment.

Handling and Storage

» Handling: All handling of ML289 should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1] Avoid direct contact with skin, eyes, and clothing. Do not

ingest or inhale.

o Storage: Store ML289 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.[2]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate action is necessary:

Emergency Scenario

Immediate Action

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Move the individual to fresh air and seek

Inhalation ) )
medical attention.
) Do NOT induce vomiting. Seek immediate
Ingestion . .
medical attention.
Evacuate the area. Wear appropriate PPE and
Spil absorb the spill with an inert material (e.g.,
pi

sand, vermiculite). Collect the absorbed material

into a sealed container for disposal.
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Disposal Plan

Dispose of ML289 and any contaminated materials as hazardous chemical waste in
accordance with all local, state, and federal regulations. Do not dispose of down the drain or in
regular trash.

Signaling Pathway

ML289 is a selective negative allosteric modulator of the metabotropic glutamate receptor 3
(mGIu3).[2] Allosteric modulation of mGIuRs can influence various downstream signaling
cascades. The following diagram illustrates a generalized signaling pathway associated with
MGIuRS3.
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Caption: Generalized signaling pathway for ML289 as a negative allosteric modulator of
MGIuRS3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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